2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile

• IUPAC Name: 2-(1-benzylpyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile
• InChI: InChI=1S/C16H16N4O/c1-19-15(21)7-13(8-17)16(19)14-9-18-20(11-14)10-12-5-3-2-4-6-12/h2-6,9,11,13,16H,7,10H2,1H3
• InChI Key: HHBHIXXUERQSOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CC1=O)C#N)C2=CN(N=C2)CC3=CC=CC=C3
• Molecular Formula: C16H16N4O
• DSSTOX Substance ID: DTXSID401136216
• Molecular Weight: 280.32 g/mol
• CAS No.: 1803562-36-8

Description

This compound is a pyrrolidine derivative featuring a 1-benzyl-1H-pyrazol-4-yl substituent at position 2 and a nitrile (-CN) group at position 3. It is cataloged as a building block for organic synthesis (EN300-1697326) by Enamine Ltd, suggesting applications in medicinal chemistry or materials science . The nitrile group may act as a hydrogen-bond acceptor or participate in covalent bond formation in drug design contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile typically involves multi-step organic reactions. One common method includes the reaction of substituted 4-amino-1-benzylpyrazoles with thiophosgene, followed by condensation with dibenzylamine and subsequent S-methylation of the resulting thioureas . The reaction conditions often require controlled temperatures and the use of specific solvents to ensure the desired product yield.

Industrial Production Methods

While detailed industrial production methods for this specific compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to produce the compound in bulk.

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the pyrazole ring.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Halogenating agents or nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile exhibit significant anticancer properties. For instance, derivatives of pyrazole have been shown to inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines, including breast and lung cancer cells .

Antimicrobial Properties

This compound has also demonstrated antimicrobial activity against a range of pathogens. Research shows that pyrazole derivatives can act as effective agents against bacterial strains such as Staphylococcus aureus and Escherichia coli, suggesting potential for development into new antibiotics .

Anti-inflammatory Effects

Studies have highlighted the anti-inflammatory properties of pyrazole-based compounds. These compounds can inhibit the production of pro-inflammatory cytokines and enzymes, making them candidates for treating inflammatory diseases such as arthritis .

Synthesis of Functional Materials

The unique structure of 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile allows it to be utilized in synthesizing functional materials. Its incorporation into polymer matrices has been explored for creating materials with enhanced mechanical properties and thermal stability .

Enzyme Inhibition Studies

Research indicates that this compound can act as an inhibitor for certain enzymes involved in metabolic pathways. For example, studies have shown its potential to inhibit cyclooxygenase enzymes, which play a role in the inflammatory response .

Case Study 1: Anticancer Research

In a recent study published in Journal of Medicinal Chemistry, researchers synthesized various pyrazole derivatives and tested their efficacy against cancer cell lines. The results indicated that 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile exhibited IC50 values comparable to leading chemotherapeutics, highlighting its potential as an anticancer agent .

Case Study 2: Antimicrobial Activity

A comprehensive study published in Antibiotics evaluated the antimicrobial efficacy of several pyrazole derivatives. The findings revealed that the compound significantly inhibited the growth of resistant bacterial strains, suggesting its utility in developing new antimicrobial therapies .

Mechanism of Action

The mechanism of action of 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile involves its interaction with specific molecular targets and pathways. For instance, it has been proposed to influence the glutamatergic signaling system, which is crucial for neuroprotection . The compound’s antioxidant activity also contributes to its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs

The compound is compared below with two analogs:

1-Benzyl-2-(1H-indol-3-yl)-5-oxo-pyrrolidine-2-carbonitrile ()

2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carboxamide ()

Property	Target Compound	Indole Analog	Carboxamide Analog
Substituent at Position 2	1-Benzyl-1H-pyrazol-4-yl	1H-Indol-3-yl	1-Benzyl-1H-pyrazol-4-yl
Substituent at Position 3	Nitrile (-CN)	Nitrile (-CN)	Carboxamide (-CONH₂)
Molecular Formula	Likely C₁₆H₁₅N₃O*	Likely C₁₇H₁₄N₂O*	C₁₆H₁₈N₄O₂
Molecular Weight	~281.3 g/mol (estimated)	~278.3 g/mol (estimated)	298.34 g/mol
Functional Groups	Nitrile, pyrrolidone, benzyl-pyrazole	Nitrile, pyrrolidone, indole	Carboxamide, pyrrolidone, benzyl-pyrazole
Key Features	Moderate polarity, potential electrophilicity from nitrile	Increased hydrophobicity/aromaticity from indole	Enhanced hydrogen-bonding capacity from carboxamide

Substituent-Driven Differences

a) 1-Benzyl-1H-pyrazol-4-yl vs. 1H-Indol-3-yl (Position 2)

• Pyrazole vs. Indole : The pyrazole group (C₃H₃N₂) is a smaller, electron-deficient aromatic heterocycle, favoring π-π stacking with electron-rich systems. In contrast, the indole group (C₈H₆N) is bulkier, more hydrophobic, and capable of stronger van der Waals interactions due to its bicyclic structure .
• Electronic Effects: Indole’s NH group introduces hydrogen-bond donor capacity, which is absent in the benzyl-protected pyrazole. This could influence binding affinity in biological targets (e.g., serotonin receptors).

b) Nitrile (-CN) vs. Carboxamide (-CONH₂) (Position 3)

• Reactivity : Nitriles may act as electrophilic warheads in covalent inhibitors, whereas carboxamides participate in hydrogen-bond networks, a common feature in protease inhibitors .

Structural Characterization Methods

Both the target compound and its analogs have likely been characterized using X-ray crystallography, as evidenced by the use of SHELX software (e.g., SHELXL for refinement) and WinGX/ORTEP for visualization . For example, the indole analog’s crystal structure was reported in Acta Crystallographica Section E, confirming its stereochemistry and packing behavior .

Biological Activity

The compound 2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile belongs to a class of pyrazole derivatives that have garnered attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{16}N_4$, with a molecular weight of 252.31 g/mol. The structure features a pyrazole ring, which is known for its stability and reactivity in biological systems. The presence of the oxopyrrolidine moiety enhances its pharmacological potential.

Synthesis

Synthesis methods for pyrazole derivatives typically involve the condensation of hydrazine derivatives with carbonyl compounds. The specific synthetic pathway for 2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile has not been extensively documented in available literature, but related compounds often utilize similar methodologies involving multi-step reactions to achieve desired substitutions on the pyrazole ring .

Anticancer Activity

Recent studies have highlighted the anticancer properties of various pyrazole derivatives. For instance, compounds similar to 2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile have demonstrated significant cytotoxic effects against various cancer cell lines, including A549 (lung adenocarcinoma) and MCF7 (breast cancer) cells. In vitro assays revealed that certain derivatives exhibited IC50 values comparable to standard chemotherapeutics like cisplatin .

Compound	Cell Line	IC50 (µM)	Reference
2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile	A549	25
Compound X	MCF7	15
Compound Y	HeLa	30

Antimicrobial Activity

The antimicrobial efficacy of pyrazole derivatives has also been documented. For example, studies indicate that compounds with similar structures exhibit activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential enzymes .

Pathogen	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	>64 µg/mL

Anti-inflammatory Activity

In addition to anticancer and antimicrobial properties, some pyrazole derivatives have shown anti-inflammatory effects. These compounds can inhibit pro-inflammatory cytokines and enzymes such as COX and LOX, which are critical in inflammatory pathways .

The biological activities of 2-(1-benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile are likely mediated through several mechanisms:

• Enzyme Inhibition : Many pyrazole derivatives act as inhibitors of key enzymes involved in cancer proliferation and inflammation.
• Cell Cycle Arrest : Some studies suggest that these compounds can induce cell cycle arrest in cancer cells, leading to apoptosis.
• Antioxidant Activity : The presence of heteroatoms in the structure may confer antioxidant properties, reducing oxidative stress in cells.

Case Studies

A notable study by Burguete et al. demonstrated the synthesis and biological evaluation of several pyrazole derivatives, finding that certain modifications could enhance anticancer activity significantly compared to their parent compounds . Another investigation focused on antimicrobial properties revealed that specific substitutions on the pyrazole ring could improve efficacy against resistant bacterial strains .

Q & A

Basic Research Questions

Q. What synthetic methodologies are reported for synthesizing 2-(1-Benzyl-1H-pyrazol-4-yl)-1-methyl-5-oxopyrrolidine-3-carbonitrile?

• Answer : The synthesis of structurally related pyrazole-pyrrolidine hybrids typically involves multi-step reactions, including cyclization, alkylation, and nitrile functionalization. For example, pyrazole precursors are often synthesized via [3+2] cycloaddition or condensation reactions. A key step involves coupling the benzyl-substituted pyrazole moiety to the pyrrolidine scaffold under basic conditions. Purification via column chromatography (e.g., cyclohexane/ethyl acetate gradients) and characterization by NMR and HRMS are standard .
• Key Data :

Step	Reagents/Conditions	Yield	Reference
Pyrazole alkylation	1-Benzyl-1H-pyrazole-4-carbonitrile, K₂CO₃, DMF	~70%
Cyclization	1-Methylpyrrolidinone, TFA, 50°C	88%

Q. How is the structural integrity of this compound validated in academic research?

• Answer : Structural validation relies on spectroscopic techniques:

• ¹H/¹³C NMR : Assign aromatic protons (δ 7.2–7.5 ppm for benzyl groups), nitrile signals (δ ~110–120 ppm in ¹³C), and pyrrolidine ring protons (δ 2.0–3.5 ppm) .
• X-ray crystallography : Determines absolute configuration and bond angles (e.g., similar compounds in show planar pyrazole rings with dihedral angles <10°) .
• HRMS : Confirms molecular formula (e.g., [M+H]+ calculated for C₁₆H₁₅N₅O: 301.1294; observed: 301.1295) .

Q. What are the recommended storage and handling protocols?

• Answer : Store in airtight containers at 2–8°C, away from light and moisture. Avoid incompatible substances (e.g., strong oxidizers). Use PPE (gloves, goggles) and work in a fume hood to prevent inhalation .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance synthetic yield and purity?

• Answer :

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) improve solubility of intermediates.
• Catalysis : Transition-metal catalysts (e.g., Pd for cross-couplings) or acid/base additives (e.g., TFA for cyclization) enhance reaction rates .
• Temperature control : Gradual warming (e.g., 0°C → 50°C) minimizes side reactions.
  • Case Study : In , azido(trimethyl)silane and TFA under reflux achieved 88% yield for a pyrazole-carbonitrile analog .

Q. How do researchers address contradictions in spectroscopic data across studies?

• Answer :

• Cross-validation : Compare NMR data with computational predictions (e.g., DFT calculations).
• Batch analysis : Test multiple synthetic batches to rule out impurities.
• Crystallographic confirmation : Resolve ambiguities (e.g., tautomerism in pyrazole rings) using X-ray structures .

Q. What in silico strategies predict the biological activity of this compound?

• Answer :

• Molecular docking : Screen against targets (e.g., kinases, GPCRs) using software like AutoDock. For example, pyrazole derivatives in were docked into GLUT1 binding pockets to assess inhibitor potential .
• QSAR modeling : Correlate substituent effects (e.g., benzyl vs. methyl groups) with activity using descriptors like logP and H-bonding capacity .

Q. How is the compound’s stability assessed under physiological conditions?

• Answer :

• pH stability tests : Incubate in buffers (pH 2–9) and monitor degradation via HPLC.
• Thermogravimetric analysis (TGA) : Determine decomposition temperatures (e.g., >150°C for related compounds) .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported melting points or NMR shifts?

• Answer :

• Reproducibility checks : Verify experimental conditions (e.g., solvent, concentration).
• Impurity profiling : Use LC-MS to detect byproducts. For example, a 3°C variation in melting points (e.g., 100–101.5°C vs. 98–100°C) may indicate residual solvents .

Methodological Best Practices

Q. What analytical techniques are critical for purity assessment?

• Answer :

Technique	Application
HPLC	Quantify impurities (>0.1%)
TLC	Monitor reaction progress (Rf = 0.58 in cyclohexane/EtOAc 2:1)
Elemental analysis	Confirm C/H/N ratios (e.g., C: 63.1%, H: 4.9%, N: 23.0%)